Cas no 1888-94-4 (2-Chloroethyl methacrylate)

2-Chloroethyl methacrylate is a reactive monomer featuring both a methacrylate group and a chloroethyl substituent, making it valuable in polymer chemistry and specialty material synthesis. Its methacrylate functionality enables free-radical polymerization, allowing incorporation into acrylic-based copolymers, while the chloroethyl group offers a reactive site for further chemical modifications, such as nucleophilic substitution or crosslinking. This dual reactivity makes it useful in applications requiring tailored polymer properties, including adhesives, coatings, and biomedical materials. The compound’s stability under standard handling conditions and compatibility with common organic solvents further enhance its utility in industrial and research settings. Proper handling is advised due to its potential lachrymatory and irritant effects.
2-Chloroethyl methacrylate structure
2-Chloroethyl methacrylate structure
Product Name:2-Chloroethyl methacrylate
CAS No:1888-94-4
MF:C6H9ClO2
MW:148.587461233139
MDL:MFCD00045291
CID:84001
PubChem ID:15905
Update Time:2025-08-03

2-Chloroethyl methacrylate Chemical and Physical Properties

Names and Identifiers

    • 2-Chloroethyl methacrylate
    • Methacrylic acid 2-chloroethyl ester
    • 2-chloroethyl 2-methylprop-2-enoate
    • 2-Propenoic acid,2-methyl-,2-chloroethyl ester
    • chloro-2-ethyl methacrylate
    • Chloroethyl methacrylate
    • Methacrylsaeure-(2-chlor-aethyl)ester
    • l2-Chloroethyl methacrylate
    • beta-chloroethylmethacrylate
    • 2-Chloroethyl 2-methylacrylate
    • Methacrylic acid beta-chloroethyl ester
    • chloroethylmethacrylate
    • beta-Chloroethyl methacrylate
    • methacrylicacid,2-chloroethylester
    • Methacrylic acid, 2-chloroethyl ester
    • BRN 0956599
    • AS-67714
    • NSC-18595
    • FT-0633897
    • NS00026183
    • 1888-94-4
    • AMY18680
    • EINECS 217-566-1
    • NSC18595
    • Methacrylic acid .beta.-chloroethyl ester
    • E83858
    • NSC 18595
    • AKOS006229796
    • 2-Chloroethyl methacrylate, stab. with 400-600ppm hydroquinone
    • BAA88894
    • MFCD00045291
    • ETHYL2-ANILINO-4-OXO-4,5-DIHYDRO-3-THIOPHENECARBOXYLATE
    • 3-02-00-01285 (Beilstein Handbook Reference)
    • 2-Chloroethyl methacrylate, stab. with 500ppm hydroquinone
    • Z2YK45T5J9
    • DTXSID6062042
    • .beta.-Chloroethyl methacrylate
    • 2-Chloroethyl 2-methylacrylate #
    • 2-Propenoic acid, 2-methyl-, 2-chloroethyl ester
    • SCHEMBL112379
    • UNII-Z2YK45T5J9
    • 2-Chloroethylmethacrylate
    • DB-044688
    • DTXCID9035965
    • MDL: MFCD00045291
    • Inchi: 1S/C6H9ClO2/c1-5(2)6(8)9-4-3-7/h1,3-4H2,2H3
    • InChI Key: GPOGMJLHWQHEGF-UHFFFAOYSA-N
    • SMILES: ClCCOC(C(=C)C)=O
    • BRN: 956599

Computed Properties

  • Exact Mass: 148.02900
  • Monoisotopic Mass: 148.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.1635 (rough estimate)
  • Melting Point: -38°C
  • Boiling Point: 59-60°C 8mm
  • Flash Point: 170°C
  • Refractive Index: 1.4510
  • Water Partition Coefficient: Immiscible with water.
  • PSA: 26.30000
  • LogP: 1.34450

2-Chloroethyl methacrylate Security Information

2-Chloroethyl methacrylate Customs Data

  • HS CODE:2916140000
  • Customs Data:

    China Customs Code:

    2916140000

    Overview:

    2916140000. Methacrylate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:80.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916140000. other esters of methacrylic acid. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:80.0%

2-Chloroethyl methacrylate Pricemore >>

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